(5Z)-5-(5-bromo-2-methoxybenzylidene)-2-(2-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C18H11Br2N3O2S
• Molecular Weight: 493.2 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(2-bromophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C18H11Br2N3O2S/c1-25-14-7-6-11(19)8-10(14)9-15-17(24)23-18(26-15)21-16(22-23)12-4-2-3-5-13(12)20/h2-9H,1H3/b15-9-
• InChI Key: JKKGVHRDQKSNAN-DHDCSXOGSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2

Description

This compound belongs to the thiazolo[3,2-b][1,2,4]triazol-6(5H)-one class, characterized by a fused heterocyclic core with a Z-configuration benzylidene substituent. Its structure includes a 5-bromo-2-methoxybenzylidene group at position 5 and a 2-bromophenyl substituent at position 2. Such derivatives are frequently explored for antimicrobial, anticancer, and anti-inflammatory applications due to their structural versatility .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism remains to be fully elucidated.
• It likely interacts with cellular components (e.g., enzymes, receptors) due to its structural features.
• Further studies are needed to understand its mode of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with variations in substituents on the benzylidene and phenyl rings, as well as differences in heterocyclic frameworks. Key structural and functional distinctions are outlined below:

Substituent Position and Halogen Effects

Compound Name	Molecular Formula	Substituents (Benzylidene/Phenyl)	Molecular Weight	Key Findings/Activity	Reference
(5Z)-5-(4-Methoxybenzylidene)-2-(4-bromophenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	C₁₈H₁₂BrN₃O₂S	4-MeO-benzylidene / 4-Br-phenyl	414.28	Moderate antimicrobial activity; reduced cytotoxicity compared to brominated analogs.
(5Z)-5-(4-Ethoxy-3-MeO-benzylidene)-2-(4-Br-phenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	C₂₀H₁₆BrN₃O₃S	4-EtO-3-MeO-benzylidene / 4-Br-phenyl	470.33	Enhanced solubility due to ethoxy group; improved antifungal activity (MIC₅₀: 12.5 µg/mL).
(5Z)-5-(Thiophen-2-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	C₉H₅N₃OS₂	Thiophen-2-ylmethylene / H	235.29	Strong antibacterial activity (MIC₅₀: 8 µg/mL) against S. aureus.
(5Z)-2-(4-Br-phenyl)-5-(2-hexyloxybenzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	C₂₃H₂₂BrN₃O₂S	2-hexyloxy-benzylidene / 4-Br-phenyl	484.41	Prolonged half-life in pharmacokinetic studies due to alkoxy chain.

Key Observations :

• Bromine Position: The target compound’s 2-bromophenyl group (vs.
• Methoxy vs. Ethoxy : Ethoxy-substituted analogs (e.g., ) show better solubility but require higher synthetic effort.
• Heteroaromatic Substituents : Thiophene-containing derivatives (e.g., ) exhibit superior antibacterial activity, likely due to sulfur’s electron-rich nature.

Structural and Electronic Comparisons

Molecular Weight and Lipophilicity

• LogP values (predicted): Brominated derivatives (LogP ~3.5–4.0) are more lipophilic than methoxy analogs (LogP ~2.8–3.2), favoring blood-brain barrier permeability .

Stereoelectronic Effects

• The Z-configuration of the benzylidene group is conserved across analogs to maintain planarity and π-π stacking with biological targets .
• Electron-withdrawing bromine atoms stabilize the conjugated system, while methoxy groups donate electron density, altering redox properties .